![molecular formula C16H24ClNO B7575685 1-(2-Chlorophenyl)-2-[(2,3-dimethylcyclohexyl)amino]ethanol](/img/structure/B7575685.png)
1-(2-Chlorophenyl)-2-[(2,3-dimethylcyclohexyl)amino]ethanol
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Overview
Description
1-(2-Chlorophenyl)-2-[(2,3-dimethylcyclohexyl)amino]ethanol is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly known as clonidine, which is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), and anxiety disorders. Clonidine is classified as an alpha-2 adrenergic agonist, which means it works by binding to specific receptors in the brain and nervous system.
Mechanism of Action
Further research may help to improve our understanding of the mechanism of action of clonidine and its effects on the body.
Conclusion:
1-(2-Chlorophenyl)-2-[(2,3-dimethylcyclohexyl)amino]ethanol, also known as clonidine, is a chemical compound that has significant potential for scientific research. Clonidine has been extensively studied for its potential therapeutic applications in various medical conditions, including hypertension, this compound, and anxiety disorders. Clonidine works by binding to alpha-2 adrenergic receptors in the brain and nervous system, which reduces the activity of the sympathetic nervous system. Clonidine has several biochemical and physiological effects, including a reduction in blood pressure and heart rate, sedation, and analgesia. While clonidine has several advantages for lab experiments, including being well-studied, widely available, and low cost, it also has limitations, including potential side effects and limited specificity.
Advantages and Limitations for Lab Experiments
Clonidine has several advantages and limitations for lab experiments. Some of the advantages include:
1. Well-Studied: Clonidine has been extensively studied in various medical conditions, which means there is a significant amount of data available on its mechanism of action and effects.
2. Widely Available: Clonidine is a commonly used medication, which means it is widely available for research purposes.
3. Low Cost: Clonidine is relatively inexpensive, which makes it an attractive option for researchers with limited budgets.
Some of the limitations of using clonidine in lab experiments include:
1. Potential Side Effects: Clonidine can cause side effects such as dizziness, dry mouth, and sedation, which can affect the results of lab experiments.
2. Limited Specificity: Clonidine is not specific to alpha-2 adrenergic receptors, which means it can affect other receptors and systems in the body.
3. Limited Usefulness in Some Conditions: Clonidine may not be effective for all medical conditions, which means it may not be useful in certain lab experiments.
Future Directions
For the use of clonidine in scientific research include the development of new therapies, identification of new targets, combination therapies, and improved understanding of the mechanism of action.
Synthesis Methods
The synthesis of clonidine involves the reaction between 2,6-dichlorobenzyl chloride and N,N-dimethyl-2-aminoethyl chloride in the presence of sodium amide. The reaction takes place in a solvent such as tetrahydrofuran or dimethylformamide. The product is then purified using chromatography techniques.
Scientific Research Applications
Clonidine has been extensively studied for its potential therapeutic applications in various medical conditions. Some of the significant scientific research applications of clonidine include:
1. Treatment of High Blood Pressure: Clonidine is used to treat high blood pressure by reducing the activity of the sympathetic nervous system, which is responsible for controlling blood pressure.
2. Treatment of 1-(2-Chlorophenyl)-2-[(2,3-dimethylcyclohexyl)amino]ethanol: Clonidine is used as an alternative treatment for this compound, especially in children who do not respond to stimulant medications.
3. Treatment of Anxiety Disorders: Clonidine is used to treat anxiety disorders, such as generalized anxiety disorder and post-traumatic stress disorder.
4. Analgesic Effects: Clonidine has been shown to have analgesic effects, which means it can reduce pain sensitivity.
properties
IUPAC Name |
1-(2-chlorophenyl)-2-[(2,3-dimethylcyclohexyl)amino]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24ClNO/c1-11-6-5-9-15(12(11)2)18-10-16(19)13-7-3-4-8-14(13)17/h3-4,7-8,11-12,15-16,18-19H,5-6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDNRMPVWQZFACV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(C1C)NCC(C2=CC=CC=C2Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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